Cas no 2098087-84-2 (1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine)

1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine is a specialized pyrrolidine derivative featuring an azidoethyl functional group, a methoxymethyl substituent, and a trifluoromethyl group at the 3-position. This compound is of interest in medicinal chemistry and materials science due to its versatile reactivity, particularly in click chemistry applications via the azide moiety. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxymethyl substituent contributes to tunable solubility and steric properties. Its well-defined structure makes it a valuable intermediate for synthesizing complex molecules, including pharmaceuticals and agrochemicals. The compound's stability under standard conditions ensures reliable handling and storage.
1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine structure
2098087-84-2 structure
Product Name:1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
CAS No:2098087-84-2
MF:C9H15F3N4O
MW:252.236811876297
CID:4771689
Update Time:2025-05-21

1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
    • 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
    • Inchi: 1S/C9H15F3N4O/c1-17-7-8(9(10,11)12)2-4-16(6-8)5-3-14-15-13/h2-7H2,1H3
    • InChI Key: XIVHPMKDESJTOU-UHFFFAOYSA-N
    • SMILES: FC(C1(COC)CN(CCN=[N+]=[N-])CC1)(F)F

Computed Properties

  • Exact Mass: 252.11979560 g/mol
  • Monoisotopic Mass: 252.11979560 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.8
  • Molecular Weight: 252.24

1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A116896-100mg
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2
100mg
$ 95.00 2022-06-08
TRC
A116896-500mg
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2
500mg
$ 365.00 2022-06-08
TRC
A116896-1g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-7089-0.25g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7089-0.5g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7089-1g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7089-2.5g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7089-5g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7089-10g
1-(2-azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine
2098087-84-2 95%+
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$3034.0 2023-09-07

1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine Related Literature

Additional information on 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine

Comprehensive Overview of 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2098087-84-2)

1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2098087-84-2) is a specialized fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique combination of functional groups, including an azidoethyl moiety, a methoxymethyl group, and a trifluoromethyl substituent, making it a versatile intermediate for drug discovery and advanced material synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in bioorthogonal chemistry, click chemistry, and fluorine-based drug design.

The molecular structure of 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine offers several advantages for modern synthetic chemistry. The presence of the azido group enables efficient click reactions with alkynes, facilitating the rapid assembly of complex molecular architectures. Meanwhile, the trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. These properties align with current trends in small-molecule drug development and targeted therapeutics, addressing common search queries like "fluorine in drug design" and "click chemistry applications."

In pharmaceutical research, 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine serves as a valuable building block for proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Its structural features allow for precise modification of pharmacokinetic properties, answering frequent industry questions about "improving drug bioavailability" and "designing CNS-penetrant compounds." The compound's compatibility with high-throughput screening platforms further enhances its utility in contemporary drug discovery workflows.

The materials science applications of this compound are equally compelling. The azido functionality enables surface modification and polymer crosslinking, addressing popular search terms like "advanced material functionalization" and "smart polymer design." Researchers exploring fluorinated materials for electronics or coatings will find particular value in this compound's unique combination of fluorine atoms and reactive handles, which can impart desirable properties like enhanced durability and chemical resistance.

From a synthetic chemistry perspective, 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine represents an excellent example of modern heterocyclic chemistry innovation. The pyrrolidine scaffold provides conformational rigidity while allowing for diverse functionalization, making it responsive to searches about "constrained molecular architectures" and "saturated nitrogen heterocycles." Recent publications have highlighted its use in developing novel catalyst systems and asymmetric synthesis methodologies.

The commercial availability of 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2098087-84-2) has expanded significantly in recent years, reflecting growing demand from both academic and industrial sectors. Suppliers frequently field inquiries about "high-purity fluorinated building blocks" and "custom heterocyclic compounds," indicating strong market interest. Proper handling and storage recommendations typically emphasize protection from moisture and light to maintain the compound's stability and reactivity profile.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These methods address common quality control questions in pharmaceutical development, including "fluorine-containing compound analysis" and "impurity profiling of azido compounds." The distinct spectroscopic signatures of the trifluoromethyl group and azido functionality facilitate straightforward structural verification.

Future research directions for 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine may explore its potential in bioconjugation strategies and drug delivery systems, topics frequently searched in relation to "targeted therapy platforms" and "biocompatible materials." The compound's unique structural features position it well for innovations in these rapidly evolving fields, particularly as interest grows in precision medicine approaches and theranostic applications.

Environmental and safety considerations for working with this compound follow standard laboratory protocols for azide-containing compounds and fluorinated molecules. Researchers often search for "safe handling of reactive intermediates" and "green chemistry approaches," reflecting the industry's focus on sustainable practices. While not classified as hazardous under standard regulations, prudent handling includes using appropriate personal protective equipment and working in well-ventilated areas.

The intellectual property landscape surrounding 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine continues to evolve, with patents emerging in areas of pharmaceutical compositions and specialty materials. This development responds to market needs for "novel chemical entities" and "patentable intermediates," particularly in competitive therapeutic areas like CNS disorders and inflammatory diseases where fluorinated compounds show particular promise.

In conclusion, 1-(2-Azidoethyl)-3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2098087-84-2) represents a multifaceted compound with significant potential across chemical and pharmaceutical applications. Its unique combination of reactive groups and structural features addresses numerous current research challenges while aligning with frequently searched topics in medicinal chemistry, materials science, and synthetic methodology. As research continues to uncover new applications for this versatile building block, its importance in advanced chemical development is likely to grow substantially.

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